Cas no 887833-29-6 ({4,8-Dimethyl-7-(2-methylprop-2-en-1-yl)oxy-2-oxo-2H-chromen-3-yl}acetic Acid)

• Product Name: {4,8-Dimethyl-7-(2-methylprop-2-en-1-yl)oxy-2-oxo-2H-chromen-3-yl}acetic Acid
• CAS No: 887833-29-6
• MF: C₁₇H₁₈O₅
• MW: 302.321825504303
• MDL: MFCD08282651
• CID: 3142634
• PubChem ID: 8022448
• Update Time: 2025-10-17

{4,8-Dimethyl-7-(2-methylprop-2-en-1-yl)oxy-2-oxo-2H-chromen-3-yl}acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(4,8-Dimethyl-7-((2-methylallyl)oxy)-2-oxo-2H-chromen-3-yl)acetic acid
• 4,8-Dimethyl-7-[(2-methyl-2-propen-1-yl)oxy]-2-oxo-2H-1-benzopyran-3-acetic acid
• ALBB-015688
• 2-[4,8-dimethyl-7-(2-methylprop-2-enoxy)-2-oxochromen-3-yl]acetic acid
• 2H-1-benzopyran-3-acetic acid, 4,8-dimethyl-7-[(2-methyl-2-propenyl)oxy]-2-oxo-
• {4,8-dimethyl-7-[(2-methylprop-2-enyl)oxy]-2-oxo-2H-chromen-3-yl}acetic acid
• AKOS004938939
• 887833-29-6
• EN300-303127
• 4,8-Dimethyl-7-((2-methyl-2-propen-1-yl)oxy)-2-oxo-2H-1-benzopyran-3-acetic acid
• {4,8-dimethyl-7-[(2-methylprop-2-en-1-yl)oxy]-2-oxo-2H-chromen-3-yl}acetic acid
• 2-{4,8-dimethyl-7-[(2-methylprop-2-en-1-yl)oxy]-2-oxo-2H-chromen-3-yl}acetic acid
• STK991549
• DTXSID701134590
• 2-(4,8-Dimethyl-7-((2-methylallyl)oxy)-2-oxo-2H-chromen-3-yl)aceticacid
• (4,8-Dimethyl-7-[(2-methylprop-2-en-1-yl)oxy]-2-oxo-2h-chromen-3-yl)acetic acid
• MFCD08282651
• LS-04901
• CS-0267030
• {4,8-Dimethyl-7-(2-methylprop-2-en-1-yl)oxy-2-oxo-2H-chromen-3-yl}acetic Acid

• MDL： MFCD08282651
• Inchi： 1S/C17H18O5/c1-9(2)8-21-14-6-5-12-10(3)13(7-15(18)19)17(20)22-16(12)11(14)4/h5-6H,1,7-8H2,2-4H3,(H,18,19)
• InChI Key： OJSKMJCWTUNWME-UHFFFAOYSA-N
• SMILES： O1C(C(CC(=O)O)=C(C)C2C=CC(=C(C)C1=2)OCC(=C)C)=O

Computed Properties

• Exact Mass: 302.11542367Da
• Monoisotopic Mass: 302.11542367Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 72.8Ų

{4,8-Dimethyl-7-(2-methylprop-2-en-1-yl)oxy-2-oxo-2H-chromen-3-yl}acetic Acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on {4,8-Dimethyl-7-(2-methylprop-2-en-1-yl)oxy-2-oxo-2H-chromen-3-yl}acetic Acid

Comprehensive Overview of {4,8-Dimethyl-7-(2-methylprop-2-en-1-yl)oxy-2-oxo-2H-chromen-3-yl}acetic Acid (CAS No. 887833-29-6)

{4,8-Dimethyl-7-(2-methylprop-2-en-1-yl)oxy-2-oxo-2H-chromen-3-yl}acetic Acid (CAS No. 887833-29-6) is a synthetic coumarin derivative with a unique molecular structure that has garnered significant interest in pharmaceutical and biochemical research. The compound features a chromen-3-yl acetic acid backbone, substituted with 4,8-dimethyl and 7-(2-methylprop-2-en-1-yl)oxy groups, which contribute to its distinct chemical and biological properties. Researchers are particularly intrigued by its potential applications in anti-inflammatory and antioxidant therapies, aligning with the growing demand for novel bioactive molecules in modern medicine.

In recent years, the scientific community has focused on coumarin derivatives due to their versatile pharmacological activities. {4,8-Dimethyl-7-(2-methylprop-2-en-1-yl)oxy-2-oxo-2H-chromen-3-yl}acetic Acid stands out for its structural uniqueness, which may enhance its bioavailability and target specificity. This compound is often discussed in the context of drug discovery and natural product synthesis, as it shares structural similarities with naturally occurring coumarins found in plants like tonka beans and cinnamon. Its 2-oxo-2H-chromen core is a key motif in many bioactive molecules, making it a valuable scaffold for further derivatization.

The synthesis of CAS No. 887833-29-6 involves multi-step organic reactions, including etherification and ester hydrolysis, to introduce the 7-(2-methylprop-2-en-1-yl)oxy side chain and the acetic acid functional group. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the rising interest in green chemistry, researchers are also exploring eco-friendly synthetic routes to produce this compound with minimal environmental impact.

From a commercial perspective, {4,8-Dimethyl-7-(2-methylprop-2-en-1-yl)oxy-2-oxo-2H-chromen-3-yl}acetic Acid is primarily utilized in academic research and pharmaceutical development. Its potential role in enzyme inhibition and cell signaling modulation has sparked investigations into its efficacy against chronic diseases. For instance, its anti-proliferative properties are being studied in the context of cancer research, a hot topic in biomedical science. Additionally, its acetic acid moiety may facilitate conjugation with other molecules, enabling the design of hybrid drugs with enhanced therapeutic effects.

As the demand for personalized medicine and targeted therapies grows, compounds like CAS No. 887833-29-6 are gaining traction. Its compatibility with high-throughput screening platforms makes it a promising candidate for identifying new drug leads. Furthermore, its chromen-based structure aligns with trends in nutraceutical development, where natural and synthetic coumarins are explored for their health benefits. This dual applicability in pharmaceuticals and nutraceuticals positions it as a compound of high relevance in contemporary research.

In conclusion, {4,8-Dimethyl-7-(2-methylprop-2-en-1-yl)oxy-2-oxo-2H-chromen-3-yl}acetic Acid (CAS No. 887833-29-6) represents a fascinating intersection of organic chemistry and biomedical innovation. Its structural features and potential applications make it a subject of ongoing study, particularly in areas like inflammation control and oxidative stress management. As research progresses, this compound may pave the way for breakthroughs in therapeutic agent design, addressing some of the most pressing health challenges of our time.